2-[(5-Bromo-2-methylbenzoyl)amino]-3-cyclopropylpropanoic acid

• IUPAC Name: 2-[(5-bromo-2-methylbenzoyl)amino]-3-cyclopropylpropanoic acid
• InChI: InChI=1S/C14H16BrNO3/c1-8-2-5-10(15)7-11(8)13(17)16-12(14(18)19)6-9-3-4-9/h2,5,7,9,12H,3-4,6H2,1H3,(H,16,17)(H,18,19)
• InChI Key: OSJFIXPSSCXUCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)C(=O)NC(CC2CC2)C(=O)O
• Molecular Formula: C14H16BrNO3
• Molecular Weight: 326.19 g/mol

Description

2-[(5-Bromo-2-methylbenzoyl)amino]-3-cyclopropylpropanoic acid is an organic compound that features a brominated benzoyl group attached to an amino acid derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5-Bromo-2-methylbenzoyl)amino]-3-cyclopropylpropanoic acid typically involves multiple steps. One common approach is the bromination of 2-methylbenzoic acid, followed by the formation of the benzoyl chloride derivative. This intermediate is then reacted with an amino acid derivative, such as 3-cyclopropylpropanoic acid, under appropriate conditions to yield the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of advanced techniques such as continuous flow chemistry and automated synthesis platforms to ensure consistent and scalable production.

Chemical Reactions Analysis

Types of Reactions

2-[(5-Bromo-2-methylbenzoyl)amino]-3-cyclopropylpropanoic acid can undergo various types of chemical reactions, including:

Oxidation: The brominated benzoyl group can be oxidized under strong oxidative conditions.

Reduction: The compound can be reduced to remove the bromine atom or to modify the benzoyl group.

Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst can be used.

Substitution: Nucleophiles such as sodium azide (NaN3) or thiols (R-SH) can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a carboxylic acid derivative, while reduction could produce a de-brominated or modified benzoyl compound.

Scientific Research Applications

2-[(5-Bromo-2-methylbenzoyl)amino]-3-cyclopropylpropanoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(5-Bromo-2-methylbenzoyl)amino]-3-cyclopropylpropanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The brominated benzoyl group may facilitate binding to these targets, while the amino acid derivative can modulate the compound’s overall activity. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Methyl 2-amino-5-bromobenzoate: A related compound with a similar brominated benzoyl group, used in organic synthesis and medicinal chemistry.

5-Bromo-2-chloropyridine: Another brominated aromatic compound, often used in cross-coupling reactions.

Uniqueness

2-[(5-Bromo-2-methylbenzoyl)amino]-3-cyclopropylpropanoic acid is unique due to its specific combination of a brominated benzoyl group and a cyclopropylpropanoic acid derivative. This structure imparts distinct chemical and biological properties, making it valuable for specialized applications in research and industry.